2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95%

• IUPAC Name: 2-fluoro-4-(2-fluoro-4-methoxyphenyl)phenol
• InChI: InChI=1S/C13H10F2O2/c1-17-9-3-4-10(11(14)7-9)8-2-5-13(16)12(15)6-8/h2-7,16H,1H3
• InChI Key: OTSIFXXTMRMTBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)F)F
• Molecular Formula: C13H10F2O2
• DSSTOX Substance ID: DTXSID40684282
• Molecular Weight: 236.21 g/mol
• CAS No.: 1261961-53-8

Description

2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% (2-F4MFP) is a phenol compound with a wide range of applications in scientific research. It is an important intermediate for the synthesis of various organic compounds and pharmaceuticals, and has become increasingly popular in the field of medicinal chemistry due to its low toxicity, high solubility, and low cost.

Scientific Research Applications

2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% has a wide range of applications in scientific research. It is used as a starting material for the synthesis of various pharmaceuticals, such as antibiotics and antifungal agents. It is also used as a catalyst in organic reactions, and as a reagent for the preparation of other compounds. In addition, it is used in the synthesis of fluorescent dyes, which are used in various biological assays.

Mechanism of Action

2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% acts as an inhibitor of enzymes involved in the metabolic pathways of various organisms. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. In addition, it has been shown to inhibit the activity of aldehyde oxidase, which is involved in the metabolism of aldehydes.
Biochemical and Physiological Effects
2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other xenobiotics. In addition, it has been shown to inhibit the activity of various enzymes involved in the metabolism of aldehydes. It has also been shown to have an anti-inflammatory effect, and to reduce the production of various pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% has several advantages for lab experiments. It is a relatively inexpensive and easily obtainable compound, and its low toxicity makes it safe to use in laboratory settings. In addition, its high solubility makes it easy to use in a variety of reactions. However, it has several limitations as well. Its low reactivity makes it difficult to use in certain reactions, and its low yield makes it difficult to obtain large quantities of the compound.

Future Directions

The future directions for 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% are numerous. It is currently being studied for its potential use in the development of new drugs and other pharmaceuticals. In addition, it is being studied as a potential catalyst for organic reactions, and as a reagent for the preparation of other compounds. Finally, its potential for use in fluorescent dyes and other biological assays is also being explored.

Synthesis Methods

2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95% is synthesized by a two-step reaction. The first step involves the reaction of 2-fluoro-4-methoxyphenylboronic acid with 4-fluorophenol in the presence of a palladium catalyst. This reaction results in the formation of 2-fluoro-4-(2-fluoro-4-methoxyphenyl)phenol. The second step involves the purification of the product by recrystallization. The purity of the product can be increased up to 95% by this method.